Cas no 3506-77-2 (4-(3-fluorophenyl)butan-2-one)

4-(3-fluorophenyl)butan-2-one structure
4-(3-fluorophenyl)butan-2-one structure
Product Name:4-(3-fluorophenyl)butan-2-one
CAS No:3506-77-2
MF:C10H11FO
MW:166.192146539688
CID:320914
PubChem ID:254809
Update Time:2025-09-19

4-(3-fluorophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone,4-(3-fluorophenyl)-
    • 4-(3-Fluorophenyl)-2-butanone
    • 4-(3-fluorophenyl)butan-2-one
    • 3-Fluor-benzylaceton
    • 4-(3-fluorophenyl)-butan-2-one
    • 4-(3-fluoro-phenyl)-butan-2-one
    • AC1L5R0Y
    • AC1Q1K5B
    • AC1Q4NBO
    • CTK4H3484
    • NCIOpen2_000706
    • NSC79433
    • SureCN2290
    • MFCD11553463
    • NSC-79433
    • EN300-52536
    • 3506-77-2
    • DTXSID80291979
    • AKOS009390035
    • 3-fluorobenzylacetone
    • Z406376716
    • SCHEMBL2290
    • CS-0250866
    • FT-0682171
    • IZNPPMHOPRAECP-UHFFFAOYSA-N
    • G34539
    • DS-013054
    • MDL: MFCD11553463
    • Inchi: 1S/C10H11FO/c1-8(12)5-6-9-3-2-4-10(11)7-9/h2-4,7H,5-6H2,1H3
    • InChI Key: IZNPPMHOPRAECP-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)CCC(C)=O

Computed Properties

  • Exact Mass: 166.07943
  • Monoisotopic Mass: 166.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.061
  • Boiling Point: 222.4°Cat760mmHg
  • Flash Point: 98°C
  • Refractive Index: 1.487
  • PSA: 17.07
  • LogP: 2.34730

4-(3-fluorophenyl)butan-2-one Security Information

  • HazardClass:IRRITANT

4-(3-fluorophenyl)butan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 50.00 2022-06-05
TRC
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$24.0 2025-03-21
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Enamine
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